4-Cyclopropoxy-2-isopropylnicotinic acid

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-propan-2-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C12H15NO3/c1-7(2)11-10(12(14)15)9(5-6-13-11)16-8-3-4-8/h5-8H,3-4H2,1-2H3,(H,14,15)
• InChI Key: GYSGPHUKVJFAOD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CC(=C1C(=O)O)OC2CC2

Description

4-Cyclopropoxy-2-isopropylnicotinic acid (CAS: 183201-82-1) is a substituted nicotinic acid derivative with the molecular formula C₁₃H₁₇NO₃. Structurally, it features a pyridine ring substituted at position 2 with an isopropyl group and at position 4 with a cyclopropoxy moiety. This compound is primarily utilized as a key intermediate in the synthesis of Factor Xa inhibitors, a class of anticoagulants critical for preventing thrombotic disorders . Its design leverages the cyclopropoxy group’s metabolic stability and the isopropyl group’s steric effects to optimize binding affinity and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-isopropylnicotinic acid can be achieved through several synthetic routes. One common method involves the cyclization of a suitable precursor, such as 4-cyclopropoxy-2-isopropylpyridine, followed by oxidation to introduce the carboxylic acid functionality. The reaction conditions typically involve the use of strong oxidizing agents like potassium permanganate or chromium trioxide in an acidic medium.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-isopropylnicotinic acid may involve large-scale oxidation processes using continuous flow reactors to ensure efficient and consistent production. The use of environmentally friendly oxidizing agents and catalysts is preferred to minimize waste and reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-isopropylnicotinic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be further oxidized to form derivatives such as acid chlorides or anhydrides.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The cyclopropoxy and isopropyl groups can undergo substitution reactions with nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents in acidic or basic media.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles like amines or alcohols, and electrophiles like alkyl halides.

Major Products Formed

Oxidation: Acid chlorides, anhydrides, and other oxidized derivatives.

Reduction: Alcohols, aldehydes, and other reduced derivatives.

Substitution: Various substituted nicotinic acid derivatives depending on the reagents used.

Scientific Research Applications

4-Cyclopropoxy-2-isopropylnicotinic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Studied for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases, including cardiovascular and metabolic disorders.

Industry: Used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-isopropylnicotinic acid involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at nicotinic acetylcholine receptors, modulating neurotransmission and cellular signaling pathways. Additionally, it may inhibit certain enzymes or receptors involved in inflammatory and metabolic processes, leading to its therapeutic effects.

Comparison with Similar Compounds

Key Observations :

Substituent Effects: The cyclopropoxy group in 4-cyclopropoxy-2-isopropylnicotinic acid enhances metabolic stability compared to linear alkoxy groups, as cyclopropane’s ring strain reduces susceptibility to oxidative degradation.

Physicochemical Differences :

• The larger molecular weight of 4-cyclopropoxy-2-isopropylnicotinic acid (235.28 g/mol vs. 172.57 g/mol) correlates with higher lipophilicity, favoring membrane permeability in drug candidates.
• The pyrimidine core in the second compound (vs. pyridine in the target molecule) alters electronic distribution, affecting acidity (pKa) of the carboxylic acid group.

Research Findings and Implications

• Metabolic Stability : Cyclopropoxy-substituted compounds exhibit prolonged half-lives compared to ethoxy or methoxy analogs, as demonstrated in preclinical studies of Factor Xa inhibitors .
• Reactivity : Chloro-substituted pyrimidines like 2-chloro-6-methylpyrimidine-4-carboxylic acid are preferred in Suzuki-Miyaura couplings, whereas the cyclopropoxy group in nicotinic acid derivatives supports stable ether linkages in final APIs .